Cas no 175410-01-2 (2,4-Hexadienoic acid, 3-methyl-5-phenyl-, (2Z,4Z)-)

• Product name: 2,4-Hexadienoic acid, 3-methyl-5-phenyl-, (2Z,4Z)-
• CAS No: 175410-01-2
• MF: C₁₃H₁₄O₂
• MW: 202.24906
• CID: 1361787
• PubChem ID: 71353475

2,4-Hexadienoic acid, 3-methyl-5-phenyl-, (2Z,4Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 3-methyl-5-phenyl-, (2Z,4Z)-
• 3-methyl-5-phenylhexa-2,4-dienoic acid
• 175410-01-2
• DTXSID80778215

• Inchi： InChI=1S/C13H14O2/c1-10(9-13(14)15)8-11(2)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,14,15)
• InChI Key： BJALWXPWKHRURI-UHFFFAOYSA-N
• SMILES： CC(=CC(=O)O)C=C(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3